Cas no 860649-03-2 ((2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether)

• Product Name: (2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether
• CAS No: 860649-03-2
• CID: 4661225
• Update Time: 2025-05-19

(2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether

Additional information on (2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether

(2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether: A Comprehensive Overview

The compound with CAS No 860649-03-2, commonly referred to as (2-Chloro-1,3-thiazol-5-yl)methyl 4-(4-methylpiperidino)sulfonylphenyl ether, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising properties, particularly in the fields of drug discovery and material science.

At its core, the molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is substituted with a chlorine atom at the 2-position, which introduces electronic effects that can influence the compound's reactivity and stability. The methyl group attached to the thiazole ring further enhances its versatility in chemical reactions.

The sulfonylphenyl ether group attached to the molecule plays a crucial role in determining its physical and chemical properties. The sulfonamide group is known for its ability to form strong hydrogen bonds, making it an attractive component in drug design for improving bioavailability and potency. Recent studies have highlighted the importance of such groups in modulating pharmacokinetic profiles, making this compound a valuable candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential application in advanced materials science. Researchers have recently investigated its ability to act as a precursor for high-performance polymers and coatings due to its robust structure and functional groups that facilitate cross-linking reactions. These findings suggest that the compound could be utilized in creating durable materials with enhanced thermal stability and mechanical strength.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce production time, making it more feasible for large-scale manufacturing.

From an environmental standpoint, studies have been conducted to assess the biodegradability and eco-toxicity of this compound. Preliminary results indicate that it exhibits moderate biodegradation under aerobic conditions, which aligns with current green chemistry principles aimed at minimizing environmental impact.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications such as catalysis or sensor technology. Its ability to act as a ligand in metal complexes has opened new avenues for exploring its role in homogeneous catalysis, potentially leading to more efficient industrial processes.

In conclusion, CAS No 860649-03-2 represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further investigation in both academic and industrial settings.